Cas no 94513-96-9 (19-allylaminoherbimycin A)

• Product Name: 19-allylaminoherbimycin A
• CAS No: 94513-96-9
• MF: C₃₃H₄₇N₃O₉
• MW: 629.740989923477
• CID: 807353
• Update Time: 2023-11-18

19-allylaminoherbimycin A Chemical and Physical Properties

Names and Identifiers

• Geldanamycin,17-demethoxy-15-methoxy-11-O-methyl-19-(2-propen-1-ylamino)-, (15R)-
• 19-allylaminoherbimycin A
• 19-Allylamino-herbimycin
• CID 101628651
• [(2R,3S,5S,6R,7S,8Z,10S,11S,12Z,14Z)-2,5,6,11-tetramethoxy-3,7,9,15-tetramethyl-16,20,22-trioxo-19-(prop-2-enylamino)-17-azabicyclo[16.3.1]docosa-1(21),8,12,14,18-pentaen-10-yl] carbamate

• Inchi： 1S/C33H47N3O9/c1-10-14-35-26-23(37)17-22-28(38)27(26)36-32(39)18(2)12-11-13-24(41-6)31(45-33(34)40)20(4)15-19(3)30(44-9)25(42-7)16-21(5)29(22)43-8/h10-13,15,17,19,21,24-25,29-31,35H,1,14,16H2,2-9H3,(H2,34,40)(H,36,39)/b13-11-,18-12-,20-15-/t19-,21-,24-,25-,29+,30+,31-/m0/s1
• InChI Key： JZZKOMWLBFCPLZ-SJOGGSEVSA-N
• SMILES： O(C)[C@@H]1[C@@H]([C@@H](C)C=C(C)[C@@H]([C@H](C=CC=C(C)C(NC2=C(C(C=C(C2=O)[C@@H]([C@@H](C)C1)OC)=O)NCC=C)=O)OC)OC(N)=O)OC |c:11,t:6,13|

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 45
• Rotatable Bond Count: 9
• Complexity: 1280
• Topological Polar Surface Area: 165